Cas no 1289157-47-6 (2-formyl-5-iodobenzonitrile)

• Product Name: 2-formyl-5-iodobenzonitrile
• CAS No: 1289157-47-6
• MF: C₈H₄INO
• MW: 257.027934074402
• CID: 1227387
• PubChem ID: 118989653
• Update Time: 2025-04-20

2-formyl-5-iodobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-formyl-5-iodobenzonitrile
• 1289157-47-6

• Inchi： 1S/C8H4INO/c9-8-2-1-6(5-11)7(3-8)4-10/h1-3,5H
• InChI Key： PQDCZOZEQVCGFH-UHFFFAOYSA-N
• SMILES： IC1C=CC(C=O)=C(C#N)C=1

Computed Properties

• Exact Mass: 256.93376g/mol
• Monoisotopic Mass: 256.93376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.9Ų